Cas no 155167-42-3 (Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrafluoro-, methyl ester)

Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrafluoro-, methyl ester structure
155167-42-3 structure
Product Name:Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrafluoro-, methyl ester
CAS No:155167-42-3
MF:C10H4F4O2S
MW:264.196175575256
CID:106880
PubChem ID:15215848
Update Time:2025-04-18

Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrafluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrafluoro-, methyl ester
    • Methyl 4,5,6,7-tetrafluoro-1-benzothiophene-2-carboxylate
    • 4,5,6,7-TETRAFLUORO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
    • AG-E-03349
    • AGN-PC-0046OA
    • CTK4C8559
    • methyl 4,5,6,7-tetrafluorobenzo< b> thiophen-2-carboxylate
    • DTXSID20570139
    • 155167-42-3
    • Inchi: 1S/C10H4F4O2S/c1-16-10(15)4-2-3-5(11)6(12)7(13)8(14)9(3)17-4/h2H,1H3
    • InChI Key: GASHSXKOOYCGAF-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC2C(=C(C(=C(C1=2)F)F)F)F

Computed Properties

  • Exact Mass: 263.98682
  • Monoisotopic Mass: 263.98681319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.574
  • Boiling Point: 310.6°C at 760 mmHg
  • Flash Point: 141.7°C
  • Refractive Index: 1.559
  • PSA: 26.3
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.